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Compound of Interest

Compound Name: A-803467

Cat. No.: B1664264 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with comprehensive information on the solubility and stability of A-803467 when

using Dimethyl Sulfoxide (DMSO) as a solvent.

Troubleshooting and FAQs
This section addresses common issues and questions that may arise during the handling and

storage of A-803467 in DMSO.

Q1: My A-803467 is not fully dissolving in DMSO. What should I do?

A1: If you observe precipitation or incomplete dissolution, you can try the following

troubleshooting steps:

Warming: Gently warm the solution at 37°C for 10 minutes.[1]

Sonication: Use an ultrasonic bath to aid dissolution.[1][2]

Fresh DMSO: Ensure you are using newly opened, high-purity (hygroscopic) DMSO, as

absorbed moisture can significantly impact solubility.[2][3]

Centrifugation: Small amounts of the compound may get trapped in the vial's cap during

shipping. Briefly centrifuge the vial to ensure all the powder is at the bottom before adding

the solvent.[4]

Q2: What is the maximum concentration of A-803467 that I can dissolve in DMSO?
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A2: The reported solubility of A-803467 in DMSO varies across different suppliers, but it is

generally considered to have good solubility. Concentrations ranging from ≥13.95 mg/mL to as

high as 72 mg/mL (201.23 mM) and even 100 mM have been reported.[1][2][3][5][6] It is

recommended to consult the certificate of analysis for your specific batch.

Q3: How should I store my A-803467 stock solution in DMSO?

A3: For optimal stability, it is recommended to aliquot the stock solution into single-use volumes

to avoid repeated freeze-thaw cycles.[2] Recommended storage temperatures and durations

are:

-20°C for up to 1 year.[2][3]

-80°C for up to 2 years.[2][3]

Some sources advise using the solution soon after preparation and do not recommend long-

term storage.[1] For in vivo experiments, it is often recommended to prepare fresh solutions on

the day of use.[2]

Q4: I see some precipitation in my stock solution after thawing. Is it still usable?

A4: If you observe precipitation after thawing, you can try warming the solution to 37°C and

vortexing or sonicating to redissolve the compound. If the precipitate does not go back into

solution, it may indicate degradation or saturation, and it is advisable to prepare a fresh stock

solution.

Data Presentation
A-803467 Solubility in DMSO
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Reported Solubility
Molar Concentration (MW:
357.79 g/mol )

Source

≥13.95 mg/mL ≥39.0 mM APExBIO[1]

50 mg/mL 139.75 mM MedChemExpress[2]

Soluble to 100 mM ~35.78 mg/mL
R&D Systems / Tocris

Bioscience[5][6]

72 mg/mL 201.23 mM Selleck Chemicals[3]

15 mg/mL 41.9 mM MyBioSource[4]

Note: The actual solubility may vary slightly depending on the specific batch of the compound

and the purity of the DMSO used.

A-803467 Stability in DMSO
Storage Temperature

Recommended Storage
Duration

Key Recommendations

-20°C Up to 1 year[2][3]

Aliquot to avoid freeze-thaw

cycles.[2] Some sources do

not recommend long-term

storage.[1]

-80°C Up to 2 years[2][3]
Aliquot to avoid freeze-thaw

cycles.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM A-803467 Stock
Solution in DMSO
Materials:

A-803467 powder

Anhydrous, high-purity DMSO
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Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Water bath set to 37°C (optional)

Procedure:

Weighing: Accurately weigh the desired amount of A-803467 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.58 mg of A-803467 (Molecular Weight:

357.79 g/mol ).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the A-803467 powder.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, you can

proceed with the following steps:

Gently warm the vial in a 37°C water bath for 10 minutes.[1]

Place the vial in an ultrasonic bath for a short period.[1]

Storage: Once the A-803467 is completely dissolved, aliquot the stock solution into single-

use volumes in sterile tubes. Store the aliquots at -20°C or -80°C.[2][3]

Visualizations
Experimental Workflow for A-803467 Solution
Preparation and Storage
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Workflow for A-803467 in DMSO
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Caption: Preparation and storage workflow for A-803467 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A-803467 in DMSO: Technical Support Center].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664264#a-803467-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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